Cas no 20383-85-1 (1-2-(2-Chlorophenoxy)ethylpiperazine)

• Product Name: 1-2-(2-Chlorophenoxy)ethylpiperazine
• CAS No: 20383-85-1
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD00454320
• CID: 909694
• PubChem ID: 1124439
• Update Time: 2025-11-04

1-2-(2-Chlorophenoxy)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-chlorophenoxy)ethyl]piperazine
• 1-[2-(2-Chloro-phenoxy)-ethyl]-piperazine
• 1-(o-Chlorphenoxyethyl)piperazin
• 1-chloro-2-(2-piperazinylethoxy)benzene
• AC1LM6X3
• AC1Q3HUD
• BB_SC-8038
• CTK4E4086
• 20383-85-1
• DTXSID90360544
• Z57355925
• AKOS000301483
• BBL028596
• 1-(2-(2-Chlorophenoxy)ethyl)piperazine
• SR-01000325630-1
• EN300-25623
• SR-01000325630
• CS-0117212
• A920745
• STK155429
• Piperazine, 1-[2-(2-chlorophenoxy)ethyl]-
• G32290
• 1-2-(2-Chlorophenoxy)ethylpiperazine

• MDL： MFCD00454320
• Inchi： 1S/C12H17ClN2O/c13-11-3-1-2-4-12(11)16-10-9-15-7-5-14-6-8-15/h1-4,14H,5-10H2
• InChI Key： PSGCIWOCIBUFMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCN1CCNCC1

Computed Properties

• Exact Mass: 240.10311
• Monoisotopic Mass: 240.102941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5
• LogP: 1.9

1-2-(2-Chlorophenoxy)ethylpiperazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(2-Chlorophenoxy)ethylpiperazine

Introduction to 1-2-(2-Chlorophenoxyethylpiperazine) and Its Significance in Modern Chemical Research

1-2-(2-Chlorophenoxyethylpiperazine) is a compound with the CAS number 20383-85-1, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, represents a class of derivatives that have shown promise in various biological assays. The piperazine moiety is a well-known pharmacophore, frequently incorporated into drug molecules due to its ability to modulate neurotransmitter systems. The presence of the 2-chlorophenoxy group further enhances its potential bioactivity, making it a valuable scaffold for medicinal chemists.

The synthesis and characterization of 1-2-(2-Chlorophenoxyethylpiperazine) have been extensively studied, with methodologies focusing on optimizing yield and purity. Recent advancements in synthetic chemistry have enabled the development of more efficient routes, leveraging catalytic processes and green chemistry principles. These innovations not only improve the accessibility of the compound but also align with the growing emphasis on sustainable practices in the pharmaceutical industry.

In terms of biological activity, 1-2-(2-Chlorophenoxyethylpiperazine) has been investigated for its potential effects on various physiological pathways. The combination of the piperazine and 2-chlorophenoxy groups suggests a dual interaction with biological targets, which could be exploited for therapeutic applications. Preliminary studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, although further research is necessary to fully elucidate its mechanisms of action.

The compound's relevance extends beyond academic research, with implications for drug development pipelines. Pharmaceutical companies are increasingly interested in novel piperazine derivatives due to their versatility and potential therapeutic benefits. The structural features of 1-2-(2-Chlorophenoxyethylpiperazine) make it a compelling candidate for further investigation, particularly in the context of developing next-generation therapeutics.

The role of computational chemistry in studying 1-2-(2-Chlorophenoxyethylpiperazine) cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These tools help researchers predict binding affinities and optimize lead structures, thereby accelerating the drug discovery process. The integration of computational biology with experimental techniques has become a cornerstone of modern pharmaceutical research.

Ethical considerations are also paramount when investigating compounds like 1-2-(2-Chlorophenoxyethylpiperazine). Ensuring responsible research practices involves rigorous adherence to regulatory guidelines and maintaining transparency in scientific reporting. Collaborative efforts between academia and industry are essential to foster innovation while upholding ethical standards.

The future directions for research on 1-2-(2-Chlorophenoxyethylpiperazine) are multifaceted. Investigating its pharmacokinetic properties, exploring novel synthetic pathways, and conducting preclinical studies are key areas of focus. Additionally, understanding its environmental impact and developing sustainable synthesis methods will be crucial for long-term viability.

In conclusion, 1-2-(2-Chlorophenoxyethylpiperazine) represents a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structure and potential bioactivity make it a promising candidate for further study. As research continues to evolve, this compound will likely play an important role in the development of new therapeutic strategies.